Cas no 1354942-46-3 ((2E)-1-(4-Phenylphenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-en-1-one)

• Product Name: (2E)-1-(4-Phenylphenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-en-1-one
• CAS No: 1354942-46-3
• MF: C₂₄H₂₂O₄
• MW: 374.429087162018
• CID: 4696427
• Update Time: 2025-05-25

(2E)-1-(4-Phenylphenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-1-{[1,1'-biphenyl]-4-yl}-3-(2,3,4-trimethoxyphenyl)prop-2-en-1-one
• (2E)-1-(4-Phenylphenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-en-1-one

• Inchi： 1S/C24H22O4/c1-26-22-16-14-20(23(27-2)24(22)28-3)13-15-21(25)19-11-9-18(10-12-19)17-7-5-4-6-8-17/h4-16H,1-3H3/b15-13+
• InChI Key： CSFOHFJQKPEONX-FYWRMAATSA-N
• SMILES： O(C)C1C(=C(C=CC=1/C=C/C(C1C=CC(=CC=1)C1C=CC=CC=1)=O)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 503
• Topological Polar Surface Area: 44.8

Additional information on (2E)-1-(4-Phenylphenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-en-1-one

Compound CAS No. 1354942-46-3: (2E)-1-(4-Phenylphenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-en-1-one

The compound CAS No. 1354942-46-3, known as (2E)-1-(4-Phenylphenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-en-1-one, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and material science.

Structural Analysis

The molecule consists of a central propenone backbone with a conjugated double bond at the (2E) position, which plays a crucial role in its electronic properties and reactivity. The substituents on this backbone are two aromatic rings: one is a 4-phenylphenyl group, and the other is a 2,3,4-trimethoxyphenyl group. The presence of multiple methoxy groups on the aromatic ring introduces significant electron-donating effects, which can influence the compound's photophysical properties and biological activity.

Synthesis and Characterization

The synthesis of this compound involves a multi-step process that typically includes Friedel-Crafts acylation or similar methods to introduce the ketone group onto the aromatic rings. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact of production processes.

Characterization of this compound has been performed using various spectroscopic techniques such as UV-vis spectroscopy, which reveals its strong absorption bands due to the conjugated system; IR spectroscopy for functional group identification; and NMR spectroscopy for detailed structural elucidation.

Pharmacological Applications

Recent studies have highlighted the potential of (2E)-1-(4-Phenylphenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-en-1-one as a candidate for drug development in the field of oncology. The compound has shown selective cytotoxicity against certain cancer cell lines, suggesting its ability to inhibit key enzymes or pathways involved in tumor progression.

Preliminary animal studies indicate that this compound exhibits good bioavailability and minimal toxicity at therapeutic doses, making it a promising lead compound for further preclinical development.

Optical Properties and Material Science Applications

The extended conjugation in this molecule gives rise to unique optical properties that make it suitable for applications in optoelectronics and photonics. Recent research has explored its use as a chromophore in dye-sensitized solar cells (DSSCs), where it has demonstrated high molar absorptivity and efficient charge transfer properties.

In addition to energy harvesting applications, this compound has also been investigated for its potential use in light-emitting diodes (LEDs). Its high quantum yield under certain conditions suggests that it could serve as an efficient emitter material in next-generation display technologies.

Environmental Impact and Sustainability

The development of sustainable synthetic routes for this compound is an active area of research. Green chemistry approaches such as solvent-free reactions or the use of biodegradable catalysts are being explored to minimize waste generation and reduce the carbon footprint associated with its production.

Furthermore, studies on the environmental fate of this compound are essential to ensure that its widespread use does not pose risks to ecosystems or human health.